Cas no 54934-53-1 (Dodecane, 1-(heptylthio)-)

• Product Name: Dodecane, 1-(heptylthio)-
• CAS No: 54934-53-1
• MF: C₁₉H₄₀S
• MW: 300.585905075073
• CID: 2196136
• Update Time: 2023-08-06

Dodecane, 1-(heptylthio)- Chemical and Physical Properties

Names and Identifiers

• Dodecylheptyl sulfide
• Dodecane, 1-(heptylthio)-
• 1-(Heptylsulfanyl)dodecane #
• BMONIUVCBPWHMH-UHFFFAOYSA-N

• Inchi： 1S/C19H40S/c1-3-5-7-9-10-11-12-13-15-17-19-20-18-16-14-8-6-4-2/h3-19H2,1-2H3
• InChI Key： BMONIUVCBPWHMH-UHFFFAOYSA-N
• SMILES： S(CCCCCCC)CCCCCCCCCCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 17
• Complexity: 156
• Topological Polar Surface Area: 25.3